Cas no 88773-47-1 (Benzoic acid, 4-butoxy-, 2-oxo-2H-1-benzopyran-7-yl ester)

• Product name: Benzoic acid, 4-butoxy-, 2-oxo-2H-1-benzopyran-7-yl ester
• CAS No: 88773-47-1
• MF: C₂₀H₁₈O₅
• MW: 338.35392
• CID: 621775
• PubChem ID: 71320158

Benzoic acid, 4-butoxy-, 2-oxo-2H-1-benzopyran-7-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-butoxy-, 2-oxo-2H-1-benzopyran-7-yl ester
• (2-oxochromen-7-yl) 4-butoxybenzoate
• 88773-47-1
• DTXSID80750137
• 2-Oxo-2H-1-benzopyran-7-yl 4-butoxybenzoate

• Inchi： InChI=1S/C20H18O5/c1-2-3-12-23-16-8-5-15(6-9-16)20(22)24-17-10-4-14-7-11-19(21)25-18(14)13-17/h4-11,13H,2-3,12H2,1H3
• InChI Key： HEEIPGLYJYTZLW-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)C(=O)OC2=CC3=C(C=C2)C=CC(=O)O3

Computed Properties

• Exact Mass: 338.11542367g/mol
• Monoisotopic Mass: 338.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 4.6